tert-butyl 1-ethenyl-7-oxa-2-azaspiro[3.5]nonane-2-carboxylate

• CAS RN: 2648941-59-5
• Molecular Formula: C14H23NO3
• Molecular Weight: 253.3

Description

Tert-butyl 1-ethenyl-7-oxa-2-azaspiro[3.5]nonane-2-carboxylate, or tert-butyl ester of an azaspirocyclic acid, is a cyclic organic compound that has been studied for its potential applications in the field of synthetic organic chemistry. This compound is of particular interest due to its unique structure, which is composed of both a tert-butyl and an ester group, as well as a seven-membered ring containing two nitrogen atoms. This structure makes the compound highly reactive, allowing for a variety of potential synthetic pathways and applications.

Scientific Research Applications

Tert-butyl 1-ethenyl-7-oxa-2-azaspiro[3.5]nonane-2-carboxylate has been studied for its potential applications in the field of synthetic organic chemistry. This compound has been found to be useful for the synthesis of other cyclic compounds, such as azaspirocyclic acids, as well as for the synthesis of other organic compounds. Additionally, this compound has been studied for its potential applications in the field of drug discovery, as it has been found to be a useful building block for the synthesis of novel drugs.

Mechanism of Action

Tert-butyl 1-ethenyl-7-oxa-2-azaspiro[3.5]nonane-2-carboxylate is highly reactive due to its unique structure. This structure allows for a variety of potential synthetic pathways and applications. Specifically, the compound undergoes a nucleophilic substitution reaction, in which the tert-butyl group of the compound acts as a nucleophile and attacks the electrophilic carbon atom of the ester group. This reaction results in the formation of a new carbon-carbon bond, which is then followed by the addition of a tert-butyl alcohol to the reaction mixture.
Biochemical and Physiological Effects
This compound has been studied for its potential applications in the field of drug discovery. While the compound itself has not been found to have any significant biochemical or physiological effects, the compounds that can be synthesized from it have been found to have potential therapeutic effects. For example, compounds synthesized from this compound have been found to have anti-inflammatory, anti-cancer, and anti-microbial properties.

Advantages and Limitations for Lab Experiments

The use of tert-butyl 1-ethenyl-7-oxa-2-azaspiro[3.5]nonane-2-carboxylate in laboratory experiments has several advantages. First, the compound is highly reactive, allowing for a variety of potential synthetic pathways and applications. Additionally, the compound is relatively inexpensive, making it a cost-effective option for laboratory experiments. However, the compound is also limited in its applications, as it is not suitable for the synthesis of certain compounds due to its unique structure.

Future Directions

The potential applications of tert-butyl 1-ethenyl-7-oxa-2-azaspiro[3.5]nonane-2-carboxylate are far-reaching. Future research could focus on the synthesis of novel compounds that could be used for the development of new drugs. Additionally, further research could focus on the potential applications of the compound in the field of organic synthesis, such as the synthesis of other cyclic compounds or the synthesis of other organic compounds. Finally, research could also focus on the potential biochemical and physiological effects of compounds synthesized from this compound, in order to determine their therapeutic potential.

Synthesis Methods

Tert-butyl 1-ethenyl-7-oxa-2-azaspiro[3.5]nonane-2-carboxylate can be synthesized via a two-step process. First, a reaction between 1-bromo-2-methylpropane and ethyl chloroformate in the presence of potassium carbonate yields the desired compound. This reaction is followed by a second step, which involves the addition of tert-butyl alcohol to the reaction mixture. This reaction is performed at room temperature, and yields the desired compound in high yields.